Cas no 827318-36-5 (Benzeneacetamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]-)

• Product Name: Benzeneacetamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]-
• CAS No: 827318-36-5
• MF: C₁₉H₁₆N₄O
• MW: 316.356543540955
• CID: 684949
• PubChem ID: 69578282
• Update Time: 2025-04-19

Benzeneacetamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]-
• 2-phenyl-N-[2-(1H-pyrazol-4-yl)-1H-indol-5-yl]acetamide
• 827318-36-5
• DTXSID20740931
• N-(2-(1H-Pyrazol-4-yl)-1H-indol-5-yl)-2-phenylacetamide
• SCHEMBL5814937

• Inchi： 1S/C19H16N4O/c24-19(8-13-4-2-1-3-5-13)22-16-6-7-17-14(9-16)10-18(23-17)15-11-20-21-12-15/h1-7,9-12,23H,8H2,(H,20,21)(H,22,24)
• InChI Key： VTMVTBKZVSEESX-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)NC1C=CC2=C(C=1)C=C(C1C=NNC=1)N2

Computed Properties

• Exact Mass: 316.13241115g/mol
• Monoisotopic Mass: 316.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 73.6Ų